Cas no 874285-20-8 (2-(2-chloro-3-fluorophenyl)acetonitrile)

• Product Name: 2-(2-chloro-3-fluorophenyl)acetonitrile
• CAS No: 874285-20-8
• MF: C₈H₅ClFN
• MW: 169.583404302597
• CID: 1900953
• PubChem ID: 55268274
• Update Time: 2025-10-30

2-(2-chloro-3-fluorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 2-chloro-3-fluoro-
• Z1198263827
• 2-(2-chloro-3-fluorophenyl)acetonitrile
• 874285-20-8
• AKOS006314977
• EN300-126120
• 2-Chloro-3-fluorobenzeneacetonitrile
• MFCD09924044
• CS-0135366
• AS-43823
• SCHEMBL20345654
• DTXSID801291468

• Inchi： 1S/C8H5ClFN/c9-8-6(4-5-11)2-1-3-7(8)10/h1-3H,4H2
• InChI Key： SNWZECDZPCGLBA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CC#N)F

Computed Properties

• Exact Mass: 169.0094550g/mol
• Monoisotopic Mass: 169.0094550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

Additional information on 2-(2-chloro-3-fluorophenyl)acetonitrile

Introduction to 2-(2-chloro-3-fluorophenyl)acetonitrile (CAS No. 874285-20-8)

2-(2-chloro-3-fluorophenyl)acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 874285-20-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitriles, which are widely recognized for their versatile applications in synthetic chemistry and drug development. The presence of both chloro and fluoro substituents in its aromatic ring structure imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structural features of 2-(2-chloro-3-fluorophenyl)acetonitrile contribute to its reactivity and utility in various chemical transformations. The chloro group, located at the 2-position of the phenyl ring, serves as a good leaving group in nucleophilic substitution reactions, while the fluoro substituent at the 3-position introduces electron-withdrawing effects that can influence the overall reactivity and electronic properties of the molecule. These characteristics make it a preferred building block for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing both chloro and fluoro groups. These substituents are known to enhance metabolic stability, improve bioavailability, and modulate receptor binding affinity, which are critical factors in drug design. The 2-(2-chloro-3-fluorophenyl)acetonitrile molecule has been investigated as a precursor in the synthesis of various bioactive compounds, including kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

One of the most compelling applications of 2-(2-chloro-3-fluorophenyl)acetonitrile is in the development of targeted cancer therapies. Researchers have leveraged its structural framework to create small-molecule inhibitors that selectively interact with specific oncogenic pathways. For instance, studies have demonstrated its utility in generating compounds that inhibit tyrosine kinases, which are overexpressed in many cancer cell lines. The ability to fine-tune the electronic properties of the aromatic ring through chloro and fluoro substitutions allows for precise modulation of binding interactions with biological targets.

Furthermore, 2-(2-chloro-3-fluorophenyl)acetonitrile has been explored as a key intermediate in the synthesis of fluorinated heterocycles, which are increasingly recognized for their therapeutic efficacy. Fluorinated compounds often exhibit improved pharmacokinetic profiles due to their enhanced lipophilicity and resistance to metabolic degradation. The compound's versatility in serving as a precursor for such heterocycles has made it a valuable asset in medicinal chemistry libraries.

The synthetic methodologies involving 2-(2-chloro-3-fluorophenyl)acetonitrile have also seen significant advancements. Recent publications highlight innovative approaches for its preparation, including catalytic processes that improve yield and reduce environmental impact. These developments align with the broader trend toward sustainable chemistry practices, ensuring that the compound remains accessible for research and industrial applications without compromising ecological standards.

In addition to its pharmaceutical applications, 2-(2-chloro-3-fluorophenyl)acetonitrile has found utility in agrochemical research. Its structural motifs are reminiscent of those found in herbicides and fungicides, where chloro and fluoro substituents play crucial roles in enhancing biological activity. Researchers are actively investigating derivatives of this compound as potential candidates for next-generation crop protection agents.

The computational modeling of 2-(2-chloro-3-fluorophenyl)acetonitrile has also advanced significantly, with modern computational tools enabling detailed insights into its interactions with biological targets. These studies not only aid in rational drug design but also provide a deeper understanding of structure-activity relationships within this class of compounds. Such computational approaches are becoming indispensable in modern drug discovery pipelines.

Looking ahead, the future prospects for 2-(2-chloro-3-fluorophenyl)acetonitrile appear promising, with ongoing research uncovering new synthetic routes and expanding its applications across multiple domains. As our understanding of molecular interactions continues to evolve, this compound is poised to remain a cornerstone in the development of innovative chemical entities.